Cas no 24824-61-1 (1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-)
24824-61-1 structure
Product Name:1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-
CAS No:24824-61-1
MF:C12H12N2
MW:184.237082481384
CID:1418294
PubChem ID:12557195
Update Time:2025-04-20
1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-
- 5-(tert-Butyl)isophthalonitrile
- SCHEMBL2346998
- 24824-61-1
-
- Inchi: 1S/C12H12N2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-6H,1-3H3
- InChI Key: PAULZRAVRYCSKL-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C#N)C=C(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 184.10016
- Monoisotopic Mass: 184.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
24824-61-1 (1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-) Related Products
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